Cas no 391900-69-9 (6-tert-butylpyridine-3-carbaldehyde)

6-tert-butylpyridine-3-carbaldehyde structure
391900-69-9 structure
Product Name:6-tert-butylpyridine-3-carbaldehyde
CAS No:391900-69-9
MF:C10H13NO
MW:163.216322660446
MDL:MFCD09029652
CID:299225
PubChem ID:11240665
Update Time:2025-07-19

6-tert-butylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-(tert-Butyl)nicotinaldehyde
    • 3-Pyridinecarboxaldehyde,6-(1,1-dimethylethyl)-
    • 6-TERT-BUTYL-3-FORMYLPYRIDINE
    • 6-tert-Butylnicotinaldehyde
    • 6-tert-Butyl-pyridine-3-carbaldehyde
    • 6-tert-butylpyridine-3-carbaldehyde
    • 6-(1,1-Dimethylethyl)pyridine-3-carbaldehyde
    • 6-tert-Butyl-pyridine-3-carboxaldehyde
    • QOZRGMFRRCQYGU-UHFFFAOYSA-N
    • AKOS006289333
    • EN300-1704470
    • FT-0705657
    • BB 0261496
    • 391900-69-9
    • Z1198182869
    • DTXSID20459733
    • SCHEMBL250810
    • MFCD09029652
    • CS-0171692
    • AS-37134
    • AB49282
    • DB-069775
    • MDL: MFCD09029652
    • Inchi: 1S/C10H13NO/c1-10(2,3)9-5-4-8(7-12)6-11-9/h4-7H,1-3H3
    • InChI Key: QOZRGMFRRCQYGU-UHFFFAOYSA-N
    • SMILES: O=CC1=CN=C(C=C1)C(C)(C)C

Computed Properties

  • Exact Mass: 163.10000
  • Monoisotopic Mass: 163.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Liquid
  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 250.7±28.0 °C at 760 mmHg
  • Flash Point: 111.9±31.4 °C
  • PSA: 29.96000
  • LogP: 2.19160
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

6-tert-butylpyridine-3-carbaldehyde Security Information

6-tert-butylpyridine-3-carbaldehyde Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 6-tert-butylpyridine-3-carbaldehyde

Recent Advances in the Study of 6-tert-butylpyridine-3-carbaldehyde (CAS: 391900-69-9)

6-tert-butylpyridine-3-carbaldehyde (CAS: 391900-69-9) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its significance in medicinal chemistry, particularly in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and biological activities.

A recent study published in the Journal of Medicinal Chemistry explored the use of 6-tert-butylpyridine-3-carbaldehyde as a precursor in the synthesis of potent kinase inhibitors. The researchers demonstrated that this compound could be efficiently converted into pyridine-based derivatives, which exhibited significant inhibitory activity against several cancer-related kinases. The study also highlighted the compound's favorable pharmacokinetic properties, making it a promising candidate for further drug development.

In another study, researchers investigated the role of 6-tert-butylpyridine-3-carbaldehyde in the synthesis of antimicrobial agents. The compound was used to develop a series of novel pyridine-carboxamide derivatives, which showed broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The findings suggest that this compound could serve as a valuable building block for the design of new antibiotics, addressing the growing issue of antimicrobial resistance.

Additionally, a recent patent application disclosed a novel method for the large-scale synthesis of 6-tert-butylpyridine-3-carbaldehyde. The patented process offers several advantages, including higher yields, reduced production costs, and improved scalability. This development is expected to facilitate the commercial availability of the compound, enabling its wider application in pharmaceutical research and development.

In conclusion, 6-tert-butylpyridine-3-carbaldehyde (CAS: 391900-69-9) continues to attract significant attention in the field of medicinal chemistry. Its versatility as a synthetic intermediate and its potential in the development of therapeutic agents make it a compound of great interest. Future research is likely to explore its applications in other areas, such as agrochemicals and materials science, further expanding its utility.

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